Cas no 189748-25-2 (Methyl 2-(5-bromo-2-nitrophenyl)acetate)

• Product Name: Methyl 2-(5-bromo-2-nitrophenyl)acetate
• CAS No: 189748-25-2
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• MDL: MFCD11977366
• CID: 105910
• PubChem ID: 49875134
• Update Time: 2025-10-29

Methyl 2-(5-bromo-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-bromo-2-nitrophenyl)acetate
• Benzeneacetic acid, 5-bromo-2-nitro-, methyl ester
• Methyl 2-​(5-​bromo-​2-​nitrophenyl)​acetate
• 2-(5-bromo-2-nitrophenyl)acetic acid methyl ester
• A813352
• AG-E-38530
• AK141709
• CTK0H0490
• KB-255132
• methyl 2-(5-bromanyl-2-nitro-phenyl)ethanoate
• MFCD11977366
• Methyl 5-Bromo-2-nitrophenylacetate
• 5-Bromo-2-nitrobenzeneacetic acid methyl ester
• METHYL2-(5-BROMO-2-NITROPHENYL)ACETATE
• DTXSID60678840
• Methyl (5-bromo-2-nitrophenyl)acetate
• AS-44190
• CS-0150711
• SCHEMBL23861174
• 189748-25-2
• SY243334
• AKOS000278875
• A10046

• MDL： MFCD11977366
• Inchi： 1S/C9H8BrNO4/c1-15-9(12)5-6-4-7(10)2-3-8(6)11(13)14/h2-4H,5H2,1H3
• InChI Key： MIXSLFKHFLGMNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96364
• Monoisotopic Mass: 272.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Methyl 2-(5-bromo-2-nitrophenyl)acetate

Comprehensive Overview of Methyl 2-(5-bromo-2-nitrophenyl)acetate (CAS No. 189748-25-2)

Methyl 2-(5-bromo-2-nitrophenyl)acetate (CAS No. 189748-25-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a 5-bromo-2-nitrophenyl moiety, is valued for its role as an intermediate in synthesizing bioactive molecules. Its structural uniqueness, combining a bromine substituent and a nitro group, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for Methyl 2-(5-bromo-2-nitrophenyl)acetate has surged due to its relevance in developing small-molecule inhibitors and fluorescence probes. Researchers frequently search for "CAS 189748-25-2 solubility" or "synthesis of Methyl 2-(5-bromo-2-nitrophenyl)acetate," reflecting its experimental significance. The compound’s electron-withdrawing groups enhance its reactivity in cross-coupling reactions, aligning with trends in sustainable chemistry and green synthesis methodologies.

From a technical perspective, Methyl 2-(5-bromo-2-nitrophenyl)acetate exhibits a molecular weight of 274.07 g/mol and typically appears as a light-yellow crystalline solid. Its spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control during production. Laboratories often inquire about "189748-25-2 HPLC purification" or "stability under acidic conditions," underscoring its practical challenges and solutions in industrial workflows.

The compound’s applications extend to peptide modification and ligand design, particularly in targeting enzyme-active sites. With the rise of AI-driven drug discovery, computational chemists leverage its structural data for molecular docking simulations. Environmental considerations also drive interest in "biodegradability of brominated aromatics," positioning 189748-25-2 as a case study for eco-friendly chemical design.

In summary, Methyl 2-(5-bromo-2-nitrophenyl)acetate (CAS No. 189748-25-2) bridges synthetic chemistry and applied research. Its multifaceted utility—from pharmaceutical intermediates to material precursors—ensures its prominence in scientific literature and patent filings. Future studies may explore its catalytic applications or structure-activity relationships, further expanding its industrial relevance.